Cas no 898411-21-7 (4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide)

• Product Name: 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• CAS No: 898411-21-7
• MF: C₂₁H₁₆FN₃O₃S₂
• MW: 441.498445510864
• CID: 5481790
• Update Time: 2025-05-19

4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(4-fluorophenyl)sulfonylamino]-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

• Inchi： 1S/C21H16FN3O3S2/c1-13-23-19-12-17(8-11-20(19)29-13)24-21(26)14-2-6-16(7-3-14)25-30(27,28)18-9-4-15(22)5-10-18/h2-12,25H,1H3,(H,24,26)
• InChI Key： NXOCEHVGIGQYEN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=C(NS(C2=CC=C(F)C=C2)(=O)=O)C=C1

Additional information on 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

Introduction to 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 898411-21-7)

4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide, identified by its Chemical Abstracts Service number CAS No. 898411-21-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a sulfonamido group and a benzamide moiety, which are well-documented for their diverse biological activities. The presence of a 4-fluorobenzenesulfonamido moiety introduces a fluorine atom, a substituent known to modulate metabolic stability and binding affinity in drug molecules. Furthermore, the 2-methyl-1,3-benzothiazol-5-yl group adds another layer of structural complexity, which has been explored for its potential in enhancing pharmacological properties such as solubility and bioavailability.

The synthesis and characterization of this compound have been driven by the increasing demand for novel scaffolds that can serve as leads in the development of therapeutic agents. The benzamide core is particularly relevant in this context, as it is a common pharmacophore found in numerous approved drugs, including those targeting inflammatory diseases and cancer. The introduction of the 4-fluorobenzenesulfonamido group into the benzamide framework suggests a possible enhancement in receptor binding affinity, a critical factor in drug design. Additionally, the 2-methyl-1,3-benzothiazol-5-yl substituent may contribute to improved pharmacokinetic profiles, making this compound an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds to identify promising candidates for experimental validation. In this regard, 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide has been subjected to molecular docking studies to evaluate its interaction with various biological targets. These studies have revealed potential binding interactions with enzymes and receptors involved in pathways relevant to neurological disorders and metabolic diseases. The fluorine atom in the 4-fluorobenzenesulfonamido group appears to play a crucial role in modulating these interactions, suggesting that subtle modifications could lead to optimized drug candidates.

In parallel, experimental approaches such as high-throughput screening (HTS) have been employed to assess the biological activity of this compound. Preliminary results indicate that derivatives of 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide exhibit inhibitory effects on certain kinases and proteases implicated in cancer progression. The mechanism of action appears to involve disruption of signaling cascades that are critical for cell proliferation and survival. This aligns with current trends in oncology research, where targeting aberrant signaling pathways is a key strategy for developing effective therapies.

The structural features of 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide also make it an interesting candidate for exploring structure-based drug design (SBDD). By leveraging crystallographic data and NMR spectroscopy techniques, researchers have been able to elucidate the three-dimensional conformation of this molecule and its complexes with biological targets. Such detailed structural information is invaluable for designing next-generation analogs with improved potency and selectivity. The benzamide moiety, in particular, offers multiple sites for chemical modification, allowing for fine-tuning of pharmacological properties.

Another area of interest has been the exploration of synthetic methodologies for constructing analogs of 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide. Advances in transition-metal-catalyzed reactions have provided efficient routes for introducing fluorine atoms into aromatic rings and constructing heterocyclic systems such as benzothiazole derivatives. These synthetic strategies have enabled the rapid assembly of libraries of related compounds for systematic biological evaluation. The ability to rapidly generate and test novel scaffolds has significantly accelerated the drug discovery process.

The potential therapeutic applications of 4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide extend beyond oncology. Preliminary data suggest that this compound may also exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. The sulfonamido group is known to interact with biological targets involved in inflammation pathways, making it a plausible candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Further investigation into these pathways could uncover new therapeutic opportunities.

In conclusion,4-(4-fluorobenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-y]benzamide (CAS No. 89841121_7) represents a promising lead compound with multifaceted structural features that make it suitable for diverse therapeutic applications. Its unique combination of a sulfonamido group and a benzamide moiety provides multiple opportunities for chemical modification and optimization through both computational and experimental approaches. As research continues to uncover new biological targets and mechanisms of disease progression,this compound holds significant potential as an intermediate or starting point for developing novel therapeutic agents that address unmet medical needs.